Cas no 919784-56-8 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester)
919784-56-8 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
CAS No:919784-56-8
MF:C20H22O4
MW:326.386286258698
CID:761233
PubChem ID:53629659
Update Time:2025-04-19
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester
- 3-Benzyloxy-5-cyclopentyloxy-benzoic acid methyl ester
- methyl 3-cyclopentyloxy-5-phenylmethoxybenzoate
- SCHEMBL1427650
- 919784-56-8
- DTXSID90705517
- Methyl 3-(benzyloxy)-5-(cyclopentyloxy)benzoate
- Methyl 3-(cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoate
- ZECYILYXIMQXQJ-UHFFFAOYSA-N
-
- Inchi: 1S/C20H22O4/c1-22-20(21)16-11-18(23-14-15-7-3-2-4-8-15)13-19(12-16)24-17-9-5-6-10-17/h2-4,7-8,11-13,17H,5-6,9-10,14H2,1H3
- InChI Key: ZECYILYXIMQXQJ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 326.15180918g/mol
- Monoisotopic Mass: 326.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 44.8Ų
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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